2-[(propan-2-yloxy)methyl]prop-2-enoic acid

• CAS RN: 1342716-61-3
• Molecular Formula: C7H12O3
• Molecular Weight: 144.2

Description

2-[(propan-2-yloxy)methyl]prop-2-enoic acid, also known as 2-propylprop-2-enoic acid or 2-PPE, is an organic compound with a wide range of applications in scientific research. It is a carboxylic acid that is used as a reagent in organic synthesis and can be used as a building block for pharmaceuticals, agrochemicals, and materials. It has been used in the synthesis of a variety of compounds including peptides, chiral compounds, and heterocycles. 2-PPE has also been used in the synthesis of various drugs, including antifungal, antiviral, and anticancer agents. In addition, 2-PPE has been used as a starting material in a number of catalytic reactions, including the synthesis of polymers, organometallic compounds, and organic semiconductors.

Mechanism of Action

The mechanism of action of 2-PPE is not well understood, but it is believed to involve the formation of a carboxylic acid group and an alkoxy group, which are then converted into the desired product. The reaction is typically carried out at temperatures between 40-50°C and can be monitored by thin-layer chromatography (TLC). The reaction time can vary depending on the reactants used and the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-PPE are not well understood. However, some studies have suggested that it may have antifungal, antiviral, and anticancer properties. In addition, 2-PPE has been shown to inhibit the growth of certain bacteria and fungi, as well as to reduce inflammation and pain. It has also been suggested that 2-PPE may be beneficial in the treatment of certain neurological disorders, such as epilepsy and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-PPE in laboratory experiments include its low cost, availability, and ease of synthesis. It is also relatively safe to handle, as it is not highly toxic or flammable. However, there are some limitations to using 2-PPE in laboratory experiments. For example, it can be difficult to remove impurities from the product, and the reaction time can vary significantly depending on the reactants used.

Future Directions

There are a number of potential future directions for the use of 2-PPE in scientific research. These include the development of new catalytic reactions, the synthesis of new organic compounds, and the study of its biochemical and physiological effects. In addition, further research could be done to explore its potential applications in the pharmaceutical and agrochemical industries. Finally, further studies could be conducted to better understand the mechanism of action of 2-PPE and to identify potential new uses for the compound.

Synthesis Methods

2-PPE can be prepared by various methods, including the reaction of propionic acid with an alcohol in the presence of an acid catalyst. The reaction involves the formation of a carboxylic acid group and an alkoxy group, which are then converted into the desired product. The reaction is typically carried out at temperatures between 40-50°C and can be monitored by thin-layer chromatography (TLC). The reaction time can vary depending on the reactants used and the desired product.

Scientific Research Applications

2-PPE has been used in a variety of scientific research applications, including the synthesis of organic compounds, the development of catalytic reactions, and the study of biochemical and physiological effects. In organic synthesis, 2-PPE has been used as a building block for the synthesis of peptides, chiral compounds, and heterocycles. It has also been used in the synthesis of various drugs, including antifungal, antiviral, and anticancer agents. In addition, 2-PPE has been used as a starting material in a number of catalytic reactions, including the synthesis of polymers, organometallic compounds, and organic semiconductors.